Cas no 81851-05-0 (Pyridine, 2-[[(3,4-dichlorophenyl)thio]methyl]-, hydrochloride)

• Product name: Pyridine, 2-[[(3,4-dichlorophenyl)thio]methyl]-, hydrochloride
• CAS No: 81851-05-0
• MF: C₁₂H₁₀Cl₃NS
• MW: 306.638498783112
• CID: 702787
• PubChem ID: 12760220

Pyridine, 2-[[(3,4-dichlorophenyl)thio]methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(3,4-dichlorophenyl)thio]methyl]-, hydrochloride
• 2-[(3,4-dichlorophenyl)sulfanylmethyl]pyridine,hydrochloride
• KFKIONHZAMVVSZ-UHFFFAOYSA-N
• 2-(((3,4-dichlorophenyl)thio)methyl)pyridine, hydrochloride
• DTXSID00509189
• 2-{[(3,4-Dichlorophenyl)sulfanyl]methyl}pyridine--hydrogen chloride (1/1)
• 81851-05-0
• CHEMBL544528

• Inchi： InChI=1S/C12H9Cl2NS.ClH/c13-11-5-4-10(7-12(11)14)16-8-9-3-1-2-6-15-9;/h1-7H,8H2;1H
• InChI Key： KFKIONHZAMVVSZ-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CSC2=CC(=C(C=C2)Cl)Cl.Cl

Computed Properties

• Exact Mass: 304.959954g/mol
• Monoisotopic Mass: 304.959954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų